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Introduction

TCO-PEG24-acid is a versatile reagent for the modification of proteins, enabling their use in a
wide range of applications, from drug delivery and diagnostics to advanced cell therapies. This
molecule features a terminal carboxylic acid for covalent attachment to primary amines on
proteins and a trans-cyclooctene (TCO) group for bioorthogonal "click” chemistry reactions with
tetrazine-functionalized molecules. The inclusion of a 24-unit polyethylene glycol (PEG) spacer
enhances solubility and reduces steric hindrance.

This document provides detailed protocols for the modification of proteins with TCO-PEG24-
acid and their subsequent use in bioorthogonal ligation reactions.

Key Applications

e Antibody-Drug Conjugates (ADCSs): Site-specific or lysine-based conjugation of cytotoxic
drugs to antibodies for targeted cancer therapy.
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o PROTACS (Proteolysis Targeting Chimeras): Synthesis of molecules that recruit E3 ubiquitin
ligases to a target protein, leading to its degradation.[1]

e Pre-targeted Imaging and Radiotherapy: A two-step approach where a TCO-modified
antibody is first administered and allowed to accumulate at the target site, followed by a
smaller, fast-clearing tetrazine-labeled imaging agent or radiopharmaceutical.[2][3][4][5]

o Cellular Imaging and Tracking: Labeling of cell surface proteins for in vitro and in vivo
visualization.

e Bioconjugation and Surface Modification: Immobilization of proteins on surfaces or
conjugation to other biomolecules.[5]

Data Presentation

Table 1: Physicochemical Properties of TCO-PEG24-acid

Property Value Reference
Molecular Weight 1298.6 g/mol [5]

Formula C60H115N0O28 [5]

Purity >95% [5]
Solubility Water, DMF, DMSO [5]

Storage -20°C, desiccated [51[6]

Table 2: Representative Reaction Parameters for Protein
Modification
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Parameter

Typical Range/Value Notes

TCO-PEG24-acid Activation

EDC:TCO-PEG24-acid Molar

Ratio

EDC (1-ethyl-3-(3-

dimethylaminopropyl)carbodiim
2-5 fold excess o )

ide) is used to activate the

carboxylic acid.

NHS: TCO-PEG24-acid Molar

Ratio

NHS (N-hydroxysuccinimide)
or its water-soluble analog,
1.2-2 fold excess Sulfo-NHS, is used to create a
more stable amine-reactive
intermediate.[7][8]

Activation Buffer

MES (2-(N-
morpholino)ethanesulfonic
0.1 M MES, pH 5.5-6.0 acid) is a non-amine, non-
carboxylate buffer suitable for
EDC/NHS chemistry.[7][8]

Activation Time

15-30 minutes At room temperature.

Protein Conjugation

Activated TCO-Linker:Protein

Ratio

This ratio should be optimized

to achieve the desired degree
1.5-10 fold molar excess

of labeling while preserving

protein function.[8]

Conjugation Buffer

Phosphate-buffered saline is a

common choice. The pH is
PBS, pH 7.4-8.5 raised to facilitate the reaction

with primary amines (lysine

residues and N-terminus).[6][7]

Reaction Time

2 hours at room temperature or

overnight at 4°C

Tetrazine Ligation
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TCO-Protein: Tetrazine-

Molecule Ratio

1:1.5 to 1:5 molar ratio

An excess of the tetrazine-
labeled molecule is often used
to ensure complete reaction
with the TCO-modified protein.

Reaction Buffer

PBS, pH 6.0-9.0

The reaction is efficient over a

broad pH range.

Reaction Time

30 minutes to 2 hours

The reaction is very fast, with
second-order rate constants
that can exceed 100,000
M~1s~1[1] The reaction
progress can often be visually
monitored by the
disappearance of the
characteristic color of the

tetrazine.

Experimental Protocols
Protocol 1: Modification of an Antibody with TCO-

PEG24-acid

This protocol describes the conjugation of TCO-PEG24-acid to primary amines (e.g., lysine

residues) on an antibody using EDC/NHS chemistry.

Materials:

TCO-PEG24-acid

Antibody of interest in a suitable buffer (e.g., PBS)

NHS (N-hydroxysuccinimide) or Sulfo-NHS

Activation Buffer: 0.1 M MES, pH 5.5

EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride)
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Conjugation Buffer: PBS, pH 7.4

Quenching Solution: 1 M Tris-HCI, pH 8.0 or 1 M Glycine

Anhydrous DMF or DMSO

Desalting columns (e.g., Zeba™ Spin Desalting Columns)
Procedure:
e Antibody Preparation:
o Buffer exchange the antibody into the Conjugation Buffer to a concentration of 1-5 mg/mL.
o Reagent Preparation:

o Allow TCO-PEG24-acid, EDC, and NHS to equilibrate to room temperature before
opening.

o Prepare a stock solution of TCO-PEG24-acid (e.g., 10 mg/mL) in anhydrous DMF or
DMSO.

o Immediately before use, prepare fresh solutions of EDC and NHS in the Activation Buffer.
» Activation of TCO-PEG24-acid:

o In a microcentrifuge tube, combine the desired amount of TCO-PEG24-acid stock solution
with the Activation Buffer.

o Add a 2 to 5-fold molar excess of EDC and a 1.2 to 2-fold molar excess of NHS relative to
the TCO-PEG24-acid.

o Vortex briefly to mix and incubate for 15-30 minutes at room temperature.[8]
o Conjugation to the Antibody:

o Add the activated TCO-PEG24-acid solution to the antibody solution. A 1.5 to 10-fold
molar excess of the activated linker to the antibody is a good starting point, but this should
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be optimized.[8]

o Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C with
gentle mixing.

¢ Quenching the Reaction:

o Add the Quenching Solution to a final concentration of 20-50 mM to stop the reaction by
consuming any unreacted NHS esters.

o Incubate for 15-30 minutes at room temperature.[8]
 Purification of the TCO-modified Antibody:

o Remove excess reagents and byproducts using a desalting column, exchanging the buffer
to a suitable storage buffer (e.g., PBS).

e Characterization:

o Determine the protein concentration using a BCA assay or by measuring absorbance at
280 nm.

o Analyze the purified conjugate by SDS-PAGE to confirm conjugation.

o Determine the degree of labeling (DOL) using MALDI-TOF mass spectrometry by
comparing the molecular weight of the modified antibody to the unmodified antibody.[1]

Protocol 2: Bioorthogonal Ligation of a TCO-modified
Protein with a Tetrazine-labeled Molecule

This protocol describes the "click" reaction between a TCO-modified protein and a tetrazine-
functionalized molecule (e.g., a fluorescent dye, a drug, or a small molecule probe).

Materials:
o TCO-modified protein (from Protocol 1)

e Tetrazine-functionalized molecule of interest

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_EDC_NHS_Coupling_of_DBCO_NHCO_PEG4_acid.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_EDC_NHS_Coupling_of_DBCO_NHCO_PEG4_acid.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9121349/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544465?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Reaction Buffer: PBS, pH 7.4
o Compatible solvent for the tetrazine-labeled molecule (e.g., DMSO, water)
Procedure:
e Reactant Preparation:
o Prepare the TCO-modified protein in the Reaction Buffer.

o Dissolve the tetrazine-functionalized molecule in a compatible solvent to prepare a stock
solution.

e Ligation Reaction:

o Add the tetrazine-functionalized molecule to the TCO-modified protein solution. A molar
excess of 1.5 to 5-fold of the tetrazine molecule is recommended.

o Incubate the reaction mixture for 30 minutes to 2 hours at room temperature. The reaction
progress can often be monitored by the disappearance of the characteristic pink/red color
of the tetrazine.

 Purification (if necessary):

o If the tetrazine-labeled molecule is small, excess reagent can be removed using a
desalting column or dialysis.

e Analysis:

o The final conjugate can be analyzed by methods appropriate for the attached molecule
(e.g., fluorescence spectroscopy for a fluorescent dye, LC-MS for a drug conjugate).

Visualizations

Experimental Workflow for Protein Modification with
TCO-PEG24-acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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